Cas no 2227668-44-0 (1-methyl-3-(2R)-oxiran-2-yl-1H-indole)

• Product Name: 1-methyl-3-(2R)-oxiran-2-yl-1H-indole
• CAS No: 2227668-44-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 6350829
• PubChem ID: 95435330
• Update Time: 2025-10-30

1-methyl-3-(2R)-oxiran-2-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2R)-oxiran-2-yl-1H-indole
• EN300-1780756
• 1-methyl-3-[(2R)-oxiran-2-yl]-1H-indole
• 2227668-44-0

• Inchi： 1S/C11H11NO/c1-12-6-9(11-7-13-11)8-4-2-3-5-10(8)12/h2-6,11H,7H2,1H3/t11-/m0/s1
• InChI Key： LIPZLUYCJSWINC-NSHDSACASA-N
• SMILES： O1C[C@H]1C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-methyl-3-(2R)-oxiran-2-yl-1H-indole

Introduction to 1-methyl-3-(2R)-oxiran-2-yl-1H-indole (CAS No. 2227668-44-0)

1-methyl-3-(2R)-oxiran-2-yl-1H-indole (CAS No. 2227668-44-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The indole core, combined with the epoxide functionality, provides a versatile platform for chemical modifications and biological evaluations.

The chemical structure of 1-methyl-3-(2R)-oxiran-2-yl-1H-indole consists of an indole ring substituted with a methyl group at the 1-position and an epoxide moiety attached to the 3-position. The presence of the epoxide group introduces reactivity and stereochemical diversity, which can be exploited in various synthetic transformations and biological studies. The (2R) configuration of the epoxide adds another layer of complexity and specificity to the molecule, making it a valuable candidate for targeted drug design.

Recent studies have highlighted the potential of 1-methyl-3-(2R)-oxiran-2-yl-1H-indole in several areas of biomedical research. One notable application is its use as a scaffold for the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have explored its ability to modulate enzymes such as kinases and proteases, which are key players in various diseases including cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 1-methyl-3-(2R)-oxiran-2-yl-1H-indole has shown promise in modulating cellular signaling pathways. Studies have demonstrated its ability to interact with receptors and ion channels, influencing cellular processes such as proliferation, apoptosis, and inflammation. These findings suggest that the compound could be further optimized to develop novel therapeutics for a wide range of conditions.

The synthesis of 1-methyl-3-(2R)-oxiran-2-yl-1H-indole has been reported using various methodologies, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the reaction of an indole derivative with an epoxide precursor under controlled conditions. The stereochemistry of the epoxide group is crucial for achieving the desired (2R) configuration, which can be achieved through enantioselective synthesis techniques such as asymmetric epoxidation or chiral catalysts.

To further enhance its therapeutic potential, researchers have conducted extensive structure-activity relationship (SAR) studies on 1-methyl-3-(2R)-oxiran-2-yl-1H-indole. These studies have identified key structural modifications that can improve the compound's pharmacological properties, such as potency, selectivity, and bioavailability. For example, substituting different functional groups at various positions on the indole ring or modifying the epoxide moiety has led to derivatives with enhanced biological activities.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-methyl-3-(2R)-oxiran-2-yl-1H-indole-based compounds in treating specific diseases. Preliminary results have shown promising outcomes, with some derivatives demonstrating significant therapeutic effects in preclinical models. These findings underscore the importance of continued research and development efforts to fully realize the potential of this compound in clinical settings.

In conclusion, 1-methyl-3-(2R)-oxiran-2-yl-1H-indole (CAS No. 2227668-44-0) represents a promising lead compound in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for developing new therapeutic agents targeting a variety of diseases. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative drug discovery and development.